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Compound of Interest

Compound Name:
2-((tert-

Butyldimethylsilyl)oxy)ethanol

Cat. No.: B027504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 2-((tert-Butyldimethylsilyl)oxy)ethanol. Adherence to these procedures is

essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
2-((tert-Butyldimethylsilyl)oxy)ethanol is a combustible liquid that can cause skin and

serious eye irritation.[1] It may also cause respiratory irritation and allergic skin reactions.[1][2]

Therefore, stringent adherence to PPE protocols is mandatory.

Summary of Hazards:
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Hazard Class GHS Category Signal Word Hazard Statement

Flammable Liquids Category 3 Warning
H226: Flammable

liquid and vapor[1]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation[1]

Skin Sensitization Category 1 Warning

H317: May cause an

allergic skin

reaction[2]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Hand Protection

Nitrile or Neoprene gloves

(minimum 8 mil thickness).

Double-gloving is

recommended.

Provides protection against

skin irritation and potential

absorption. Studies on similar

silane compounds show that

nitrile and neoprene gloves

offer reasonable breakthrough

times.[2][3][4]

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

irritation.[2]

Skin and Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants.

Protects skin from potential

splashes and contact.

Respiratory Protection

Work in a certified chemical

fume hood. If a fume hood is

not available or if there is a risk

of exceeding exposure limits, a

NIOSH-approved respirator

with an organic vapor (OV)

cartridge is required.

As there is no established

Occupational Exposure Limit

(OEL), exposure must be

minimized through engineering

controls.[5] The use of a

respirator with an OV cartridge

is a prudent measure to

prevent respiratory irritation.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Operational Protocol:

Preparation:

Ensure a certified chemical fume hood is operational.

Have an emergency eyewash station and safety shower readily accessible.
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Assemble all necessary PPE before handling the chemical.

Keep a spill kit rated for flammable liquids nearby.

Handling:

Conduct all transfers and manipulations of 2-((tert-Butyldimethylsilyl)oxy)ethanol inside

a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources.[2] No smoking.

Use non-sparking tools.

Ground/bond container and receiving equipment to prevent static discharge.

Avoid breathing vapors or mists.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

The recommended storage temperature is refrigerated.[6]

Store away from incompatible materials such as strong oxidizing agents and acids.

The compound is known to be moisture-sensitive and may react slowly with water.[7]

Experimental Workflow for Handling 2-((tert-Butyldimethylsilyl)oxy)ethanol:
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Caption: Workflow for safe handling of 2-((tert-Butyldimethylsilyl)oxy)ethanol.
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Disposal Plan
Improper disposal of 2-((tert-Butyldimethylsilyl)oxy)ethanol and its waste can pose

environmental risks.

Disposal Protocol:

Waste Segregation:

Collect all waste containing 2-((tert-Butyldimethylsilyl)oxy)ethanol, including

contaminated consumables (e.g., pipette tips, gloves), in a designated, compatible, and

clearly labeled waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Labeling:

The waste container must be labeled as "Hazardous Waste" and clearly indicate the

contents, including "Silicon-Containing Organic Waste" and the full chemical name: "2-
((tert-Butyldimethylsilyl)oxy)ethanol".

Keep the container tightly sealed when not in use.

Disposal Procedure:

Dispose of the waste through your institution's hazardous waste management program.

Do not pour down the drain or dispose of in regular trash.

For empty containers, triple rinse with a suitable solvent (e.g., acetone or ethanol). Collect

the rinsate as hazardous waste. The rinsed container can then be disposed of according

to institutional guidelines.

Logical Flow for Waste Disposal Decision:
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End of Experiment Is there waste containing
2-((tert-Butyldimethylsilyl)oxy)ethanol?

Procedure Complete
No

Segregate into designated
silicon-containing
waste container

Yes
Label container with

'Hazardous Waste' and
full chemical name

Store in a designated
satellite accumulation area

Contact EHS for
waste pickup Waste Disposed

Click to download full resolution via product page

Caption: Decision-making process for the disposal of 2-((tert-Butyldimethylsilyl)oxy)ethanol
waste.

By adhering to these guidelines, you can minimize the risks associated with handling 2-((tert-
Butyldimethylsilyl)oxy)ethanol and ensure a safe and compliant laboratory environment.

Always consult your institution's specific safety protocols and Safety Data Sheets (SDS) before

starting any new procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b027504#personal-protective-equipment-for-handling-
2-tert-butyldimethylsilyl-oxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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